Cas no 83329-36-6 (Pyr-Pro-Val-pNA trifluoroacetate salt)

Pyr-Pro-Val-pNA trifluoroacetate salt structure
83329-36-6 structure
Product Name:Pyr-Pro-Val-pNA trifluoroacetate salt
CAS No:83329-36-6
MF:C21H27N5O6
MW:445.4689848423
CID:708801
PubChem ID:22870989
Update Time:2025-04-19

Pyr-Pro-Val-pNA trifluoroacetate salt Chemical and Physical Properties

Names and Identifiers

    • L-Valinamide,5-oxo-L-prolyl-L-prolyl-N-(4-nitrophenyl)-
    • pEPV-pNA
    • Pyr-Pro-Val-pNA
    • 83329-36-6
    • HY-125128
    • SCHEMBL4034691
    • CS-0089399
    • Glp-Pro-Val-pNA
    • (2S)-N-[(2S)-3-methyl-1-(4-nitroanilino)-1-oxobutan-2-yl]-1-[(2S)-5-oxopyrrolidine-2-carbonyl]pyrrolidine-2-carboxamide
    • Pyr-Pro-Val-pNA trifluoroacetate salt
    • Inchi: 1S/C21H27N5O6/c1-12(2)18(20(29)22-13-5-7-14(8-6-13)26(31)32)24-19(28)16-4-3-11-25(16)21(30)15-9-10-17(27)23-15/h5-8,12,15-16,18H,3-4,9-11H2,1-2H3,(H,22,29)(H,23,27)(H,24,28)/t15-,16-,18-/m0/s1
    • InChI Key: HDYIMWXQGNDTQL-BQFCYCMXSA-N
    • SMILES: O=C([C@@H]1CCC(N1)=O)N1CCC[C@H]1C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)C)=O

Computed Properties

  • Exact Mass: 445.196
  • Monoisotopic Mass: 445.196
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 153A^2
  • XLogP3: 1.1

Pyr-Pro-Val-pNA trifluoroacetate salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P226490-25mg
Pyr-Pro-Val-pNA trifluoroacetate salt
83329-36-6
25mg
$ 445.00 2022-06-03
TRC
P226490-50mg
Pyr-Pro-Val-pNA trifluoroacetate salt
83329-36-6
50mg
$ 740.00 2022-06-03
TRC
P226490-100mg
Pyr-Pro-Val-pNA trifluoroacetate salt
83329-36-6
100mg
$ 1175.00 2022-06-03
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